Cas no 79967-16-1 (Octadecanoic acid, 12-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product name: Octadecanoic acid, 12-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 79967-16-1
• MF: C₂₃H₄₄O₄
• MW: 384.593068122864
• CID: 531342
• PubChem ID: 22622801

Octadecanoic acid, 12-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 12-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 12-(oxan-2-yloxy)octadecanoic acid
• SCHEMBL3707695
• 12-[(Oxan-2-yl)oxy]octadecanoic acid
• 79967-16-1
• DTXSID30627027

• Inchi： InChI=1S/C23H44O4/c1-2-3-4-11-16-21(27-23-19-14-15-20-26-23)17-12-9-7-5-6-8-10-13-18-22(24)25/h21,23H,2-20H2,1H3,(H,24,25)
• InChI Key： JWOBFDOHCUOQSC-UHFFFAOYSA-N
• SMILES： CCCCCCC(CCCCCCCCCCC(=O)O)OC1CCCCO1

Computed Properties

• Exact Mass: 384.32395988g/mol
• Monoisotopic Mass: 384.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 7.7